Cas no 141549-08-8 (Methyl [(8-aminooctyl)sulfanyl]acetate)

• Product Name: Methyl [(8-aminooctyl)sulfanyl]acetate
• CAS No: 141549-08-8
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 2774236
• PubChem ID: 71343809
• Update Time: 2025-04-21

Methyl [(8-aminooctyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• 141549-08-8
• DTXSID40770351
• Methyl [(8-aminooctyl)sulfanyl]acetate

• Inchi： 1S/C11H23NO2S/c1-14-11(13)10-15-9-7-5-3-2-4-6-8-12/h2-10,12H2,1H3
• InChI Key： DEXSOZWUKDKZDE-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CCCCCCCCN

Computed Properties

• Exact Mass: 233.14495015Da
• Monoisotopic Mass: 233.14495015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.6Ų